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Compound of Interest

Compound Name: Isouron

Cat. No.: B1201401 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of Isouron stock

solutions for use in experimental settings. It includes information on the chemical properties of

Isouron, necessary safety precautions, a step-by-step preparation protocol, and storage

recommendations.

Chemical and Physical Properties
Isouron is a urea herbicide that functions by inhibiting photosynthesis.[1] Accurate preparation

of stock solutions is crucial for obtaining reliable and reproducible experimental results. The

fundamental properties of Isouron are summarized below.

Property Value Source

Molecular Formula C₁₀H₁₇N₃O₂ [2][3][4]

Molecular Weight 211.27 g/mol [3]

CAS Number 55861-78-4 [2][3][4]

Appearance
Solid (Assumed, typically a

crystalline solid or powder)

Water Solubility 708 mg/L (at 20°C, pH 7) [1]

Organic Solvents Soluble in Acetonitrile. [5]
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Safety Precautions and Handling
Isouron presents moderate hazards and requires careful handling in a laboratory setting.

Hazard Identification: Isouron is harmful if swallowed (H302) and harmful if inhaled (H332).

[2] It is also known to cause skin irritation (H315), serious eye irritation (H319), and may

cause an allergic skin reaction (H317).[6] The World Health Organization classifies it as a

Class II moderately hazardous pesticide.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Isouron. This includes:

A standard laboratory coat.

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles.

Engineering Controls: Handle Isouron powder in a chemical fume hood to avoid inhalation

of dust.

Disposal: Dispose of Isouron waste and contaminated materials in accordance with local,

regional, and national environmental regulations. Do not let the product enter drains.[6]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps to prepare a 10 mM stock solution of Isouron. The primary

recommended solvent is Acetonitrile, as commercial solutions are available in it.[5] If other

solvents like DMSO or DMF are required, a small-scale solubility test is recommended before

proceeding.

Materials and Equipment:

Isouron powder (purity >98%)

Acetonitrile (Anhydrous/ACS grade or higher)

Analytical balance
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Spatula

Weighing paper or boat

Appropriate volumetric flask (e.g., 10 mL or 25 mL)

Pipettes

Vortex mixer

Sonicator (optional)

Cryo-safe storage vials (for aliquots)

Step-by-Step Procedure:

Calculate the Required Mass:

Use the following formula to determine the mass of Isouron needed: Mass (mg) = Desired

Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 10 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 10 mL x 211.27

g/mol / 1000 = 21.13 mg

Weighing the Compound:

Place a weigh boat on the analytical balance and tare it.

Carefully weigh out the calculated mass of Isouron powder (e.g., 21.13 mg) in a chemical

fume hood.

Dissolving the Compound:

Transfer the weighed Isouron powder into the volumetric flask.

Add approximately half of the final desired volume of Acetonitrile to the flask (e.g., 5 mL).

Cap the flask and vortex thoroughly for 1-2 minutes to dissolve the compound. If the

compound does not dissolve completely, use a sonicator bath for 5-10 minutes.
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Final Volume Adjustment:

Once the Isouron is fully dissolved, add Acetonitrile to the flask until the bottom of the

meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Aliquoting and Storage:

Dispense the stock solution into smaller, clearly labeled, cryo-safe vials. This prevents

contamination and degradation from repeated freeze-thaw cycles.

Short-term storage (days to weeks): Store the aliquots at 0-4°C.[3]

Long-term storage (months to years): Store the aliquots at -20°C.[3]

Always protect the solution from light.[3]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the Isouron stock solution preparation

workflow.
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Caption: Workflow for Isouron stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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